3-(Dimethylamino)-1-(furan-2-yl)-2-(pyridin-4-yl)prop-2-en-1-one

• CAS No.: 371230-90-9
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 3-(dimethylamino)-1-(furan-2-yl)-2-pyridin-4-ylprop-2-en-1-one
• InChI: InChI=1S/C14H14N2O2/c1-16(2)10-12(11-5-7-15-8-6-11)14(17)13-4-3-9-18-13/h3-10H,1-2H3
• InChI Key: CITGMZFNHZEDQA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=C(C1=CC=NC=C1)C(=O)C2=CC=CO2

Description

3-(Dimethylamino)-1-(furan-2-yl)-2-(pyridin-4-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C14H14N2O2 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N,N-Dimethylformamide dimethylacetal (5 mL) was added to 1-(2-furyl)-2-(4-pyridyl)-1-ethanone (2.0 g, 10.7 mmol), followed by stirring at 100° C. for 2 hours. After cooling as it was, the reaction solution was diluted with ethyl acetate and an aqueous saturated solution of ammonium chloride. The aqueous layer was extracted with ethyl acetate (×6). The combined organic layer was dried over anhydrous sodium sulfate and concentrated, to give the title compound (2.5 g, 97%) as a reddish brown oil.